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Compound of Interest

Compound Name: 2-Cyclohexylethanol

Cat. No.: B1346017 Get Quote

Essential Safety and Handling Guide for 2-
Cyclohexylethanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Cyclohexylethanol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Summary
2-Cyclohexylethanol is a combustible liquid that is harmful if swallowed or if it comes into

contact with the skin.[1][2] It can cause irritation to the skin, eyes, and respiratory tract.[3]

Personal Protective Equipment (PPE)
To ensure safety when handling 2-Cyclohexylethanol, the following personal protective

equipment is mandatory.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are

required.[4] In situations with a risk of significant splashes, a face shield should be worn in

addition to safety goggles.[4]

Skin Protection:
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Gloves: Chemical-resistant gloves are essential. While specific breakthrough time data for

2-Cyclohexylethanol is not readily available, nitrile gloves offer protection against a range

of chemicals.[4][5] However, it is crucial to consult the glove manufacturer's compatibility

chart for specific recommendations.[6] Gloves should be inspected before each use and

changed immediately upon any sign of contamination or degradation.[4]

Lab Coat: A lab coat, preferably made of a cotton blend, should be worn and kept

buttoned.[4][7]

Clothing: Long pants and closed-toe, closed-heel shoes are required to cover all exposed

skin on the lower body and feet.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a

chemical fume hood.[3] If adequate ventilation cannot be achieved to maintain exposure

below permissible limits, a NIOSH-approved respirator with an appropriate filter (e.g., type

ABEK (EN14387)) must be used.[2][4]

Quantitative Safety Data
The following table summarizes key quantitative safety data for 2-Cyclohexylethanol.

Property Value Source

Flash Point
86 °C - 94 °C (186.8 °F - 201.2

°F)
[2][8]

Oral Toxicity (Rabbit) LD50: 940 mg/kg [9]

Dermal Toxicity (Rabbit) LD50: 1220 mg/kg [9]

Explosive Limits 0.9 - 6.3% by volume [9][10]

Operational and Disposal Plans
Handling and Storage

Handling: Always wash your hands thoroughly after handling 2-Cyclohexylethanol.[8] Avoid

contact with eyes, skin, and clothing, and prevent inhalation and ingestion.[3] Keep the

container tightly closed when not in use.[3]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][8] Keep

away from incompatible substances such as strong oxidizing agents, acid chlorides, and acid

anhydrides.[3][8]

Accidental Release Measures
Evacuate the area.

Ensure adequate ventilation.

Wearing the appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

sand, vermiculite).

Collect the absorbed material and place it into a suitable, closed container for disposal.[8]

First Aid Measures
If Swallowed: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cups of milk or water. Seek medical attention.[3]

If Inhaled: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration or oxygen and get medical aid.[3]

If on Skin: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical aid.[3]

If in Eyes: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Disposal Plan
Chemical Waste: All waste containing 2-Cyclohexylethanol must be disposed of as

hazardous waste through an approved waste disposal plant.[8] Do not release it into the

environment.[8]

Empty Containers: Empty containers may retain chemical residue and should be handled

with care. If the chemical is not on the "Acutely Hazardous Waste" list, the container should

be triple-rinsed with a suitable solvent.[11] The rinsate must be collected and disposed of as
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hazardous waste.[11] After rinsing and air-drying, deface the label and dispose of the

container according to your institution's guidelines.[11]

Experimental Protocols
Currently, there are no standardized experimental protocols cited in the search results

specifically for testing PPE against 2-Cyclohexylethanol. The general protocol for evaluating

chemical-resistant gloves involves measuring:

Degradation: The physical change in the glove material after chemical exposure.[6]

Breakthrough Time: The time it takes for the chemical to penetrate the glove material.[6]

Permeation Rate: The rate at which the chemical passes through the glove material after

breakthrough.[6]

It is recommended to consult glove manufacturers for specific testing data or to conduct in-

house testing under your specific experimental conditions.

Logical Workflow for PPE Selection
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Caption: PPE selection workflow for handling 2-Cyclohexylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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